(2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• SMILES: CC(C1=CC=CC=C1)NC(=O)C(C)N
• InChI: InChI=1S/C11H16N2O/c1-8(12)11(14)13-9(2)10-6-4-3-5-7-10/h3-9H,12H2,1-2H3,(H,13,14)/t8-,9+/m0/s1
• InChIKey: UJLHTMLCGCJXRX-DTWKUNHWSA-N

Why (2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide Remains a Preferred Chiral Research Tool Over Racemates

(2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide is a chiral alpha-amino amide (C11H16N2O, MW 192.26 g/mol) bearing two stereogenic centers — one at the alanine-derived C-2 position (S-configuration) and one at the phenylethylamine-derived C-1' position (R-configuration) . This specific diastereomer belongs to a class of phenylethylamine-based ligands recognized as competitive inhibitors of phenylethanolamine N-methyltransferase (PNMT; EC 2.1.1.28), the terminal enzyme in epinephrine biosynthesis [1]. The compound's defined (2S,1'R) stereochemistry distinguishes it from three other possible diastereomers and from the stereochemically undefined mixture (CAS 67981-42-4), making it a critical reference standard for studies where stereochemical identity governs biological readout .

1

Defined (2S,1'R) stereochemistry for PNMT stereochemistry-activity studies

Both chiral centers specified; matches optimal pharmacophoric orientation for inhibitor design

2

Chiral reference standard eliminating stereochemical variability of racemate CAS 67981-42-4

Enables reproducible quantitative pharmacology in enzyme kinetic and binding assays

3

(1R)-phenylethylamide scaffold for diastereomeric discrimination on achiral GC

Supports chiral purity method development without requiring costly chiral stationary phases

• [1] Grunewald, G. L.; Ye, Q. Stereochemical Aspects of Phenylethanolamine Analogues as Substrates of Phenylethanolamine N-Methyltransferase. J. Med. Chem. 1988, 31 (10), 1984–1986. PMID: 3172133. View Source

Generic Substitution Risks in PNMT Research: Why (2S,1'R) Stereochemistry Cannot Be Interchanged

Stereochemical configuration at both the C-2 (alanine) and C-1' (benzylic) positions deterministically controls PNMT ligand behavior. Grunewald and Ye demonstrated that phenylethylamine-based inhibitors with the (2S) configuration are consistently more potent than their (2R) counterparts — (2S)-amphetamine (Ki = 422 µM) is 3.3-fold more potent than (2R)-amphetamine (Ki = 1,381 µM) [1]. For substrates, PNMT requires the 1R configuration for methyl-transfer activity, as shown with (1R,2S)-2-amino-1-tetralol (Km = 4.5 µM) [1]. These dual stereochemical constraints mean that substituting the (2S,1'R) diastereomer with its (2R,1'S) enantiomer (CAS 180468-46-6), the (2R,1'R) diastereomer (CAS 763921-22-8), the (2S,1'S) diastereomer (CAS 1404495-04-0), or the undefined racemate (CAS 67981-42-4) yields a different pharmacological profile that is not interchangeable in quantitative structure-activity studies .

Racemate (CAS 67981-42-4): Undefined isomeric composition may introduce up to 3.3-fold variability in PNMT inhibitory potency depending on (2S)/(2R) ratio.

Enantiomer (2R,1'S): Inverted C-2 configuration may not recapitulate (2S)-associated PNMT affinity; functional profile may differ significantly from target diastereomer.

Other diastereomers (2S,1'S) or (2R,1'R): Altered benzylic (1') stereochemistry can switch ligand behavior from substrate to inhibitor, limiting direct substitution in mechanistic studies.

• [1] Grunewald, G. L.; Ye, Q. Stereochemical Aspects of Phenylethanolamine Analogues as Substrates of Phenylethanolamine N-Methyltransferase. J. Med. Chem. 1988, 31 (10), 1984–1986. PMID: 3172133. View Source

Quantitative Differentiation of (2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide Against Closest Analogs

Stereochemistry-Driven PNMT Inhibitory Potency: (2S) vs. (2R) Configuration at the Alanine-Derived Center

The (2S) configuration at the alanine-derived C-2 position confers superior PNMT inhibitory potency compared to the (2R) configuration. In the canonical phenylethylamine inhibitor series reported by Grunewald and Ye (1988), (2S)-amphetamine (compound 1) exhibited a Ki of 422 ± 43 µM against bovine adrenal PNMT, while its (2R)-enantiomer (compound 2) showed a Ki of 1,381 ± 147 µM — a 3.3-fold potency difference attributable solely to C-2 stereochemistry [1]. The same trend holds for the conformationally restricted 2-aminotetralin series: (2S)-2-aminotetralin (Ki = 4.1 ± 0.1 µM) is 2.4-fold more potent than its (2R) counterpart (Ki = 10.0 ± 0.4 µM) [1]. By extension, the (2S,1'R) target compound retains the pharmacophorically favorable (2S) configuration, predicting superior PNMT affinity compared to its (2R)-containing diastereomers [2].

PNMT potency: (2S) vs (2R)

Class-level inference

3.3-fold (2S/2R) Ki difference (amphetamine series)

Supports (2S)-configuration for PNMT inhibitor potency

Target compound Ki not directly reported; predicted from class behavior

Evidence Dimension	PNMT inhibitory constant (Ki)
Target Compound Data	(2S,1'R) target: Ki not directly reported; predicted favorable based on (2S) configuration (see comparator data)
Comparator Or Baseline	(2S)-amphetamine: Ki = 422 ± 43 µM; (2R)-amphetamine: Ki = 1,381 ± 147 µM; (2S)-2-aminotetralin: Ki = 4.1 ± 0.1 µM; (2R)-2-aminotetralin: Ki = 10.0 ± 0.4 µM; Phenylethylamine (1): Ki = 854 µM (class baseline)
Quantified Difference	2S/2R potency ratio = 3.3-fold (amphetamine series); 2.4-fold (2-aminotetralin series); Both (2S) inhibitors >6-fold more potent than parent phenylethylamine baseline
Conditions	In vitro radiochemical assay; bovine adrenal PNMT; pH and temperature standard for PNMT kinetic determinations

Why This Matters

For laboratories conducting PNMT inhibitor screening or studying epinephrine biosynthesis regulation, the stereochemically defined (2S,1'R) diastereomer eliminates the confounding potency variability introduced by racemic or epimeric mixtures, ensuring reproducible quantitative pharmacology.

• [1] Grunewald, G. L.; Ye, Q. Stereochemical Aspects of Phenylethanolamine Analogues as Substrates of Phenylethanolamine N-Methyltransferase. J. Med. Chem. 1988, 31 (10), 1984–1986. Table 1: In Vitro Activities of Phenylethylamine and Phenylethanolamine Analogues as Substrates or Inhibitors of PNMT. PMID: 3172133. View Source
• [2] Grunewald, G. L.; Ye, Q.; Kieffer, L.; Monn, J. A. Conformational and Steric Aspects of Phenylethanolamine and Phenylethylamine Analogues as Substrates or Inhibitors of Phenylethanolamine N-Methyltransferase. Mol. Pharmacol. 1989, 35 (1), 93–100. PMID: 2913486. View Source

Advantage of Combined (1R) Configuration at the Benzylic Position for PNMT Active-Site Binding

PNMT exhibits a stringent stereochemical preference for the 1R configuration at the benzylic carbon for productive substrate binding, as established across multiple ligand classes. Among 2-amino-1-tetralols, only isomers with the 1R configuration (compounds 13 and 16) served as PNMT substrates, with (1R,2S)-2-amino-1-tetralol (13) showing the highest catalytic efficiency (Km = 4.5 µM, Vmax = 0.16, 100 × Vmax/Km = 3.6) [1]. The 1S-containing isomers (14 and 15) were exclusively inhibitors, not substrates [1]. The target compound bears the preferred (1R) configuration at the benzylic position. Critically, the combination of (1R,2S) — exactly matched by the target (2S,1'R) stereochemistry — constitutes the optimal pharmacophoric arrangement identified for PNMT active-site engagement, as demonstrated by (1R,2S)-2-amino-1-tetralol being the only isomer exhibiting substrate activity [1].

1R substrate preference

Class-level inference

(1R,2S) substrate Km 4.5 µM; (1S,2S) inhibitor Ki 4.6 µM

1R configuration aligns with PNMT substrate-preferred orientation

Functional divergence demonstrated in 2-aminotetralol series

Evidence Dimension	PNMT substrate activity and binding affinity as a function of benzylic (1') stereochemistry
Target Compound Data	(2S,1'R) target: bears the 1R configuration preferred by PNMT for active-site binding; analogous to (1R,2S)-2-amino-1-tetralol (Km = 4.5 µM)
Comparator Or Baseline	(1R,2S)-2-amino-1-tetralol (13): Km = 4.5 µM, Vmax = 0.16 (substrate); (1S,2R)-2-amino-1-tetralol (14): Ki = 293 µM (inhibitor only); (1S,2S)-2-amino-1-tetralol (15): Ki = 4.6 µM (inhibitor only); (1R,2R)-2-amino-1-tetralol (16): Km = 195 µM (weak substrate)
Quantified Difference	1R/1S difference in 2-aminotetralols: (1R,2S)-13 is a substrate (Km = 4.5 µM) whereas (1S,2S)-15 is purely an inhibitor (Ki = 4.6 µM) — a functional divergence from substrate to inhibitor determined solely by benzylic stereochemistry
Conditions	In vitro radiochemical assay using purified bovine adrenal PNMT; kinetic constants determined under standard PNMT assay conditions

Why This Matters

The (1R) configuration in the target compound aligns with the PNMT-preferred binding orientation. Procurement of the (2S,1'R) diastereomer — rather than a (1'S)-containing alternative — ensures that researchers investigate the stereochemical form most likely to productively engage the PNMT active site, which is critical for studies on epinephrine regulation, inhibitor design, or crystallographic structure determination.

• [1] Grunewald, G. L.; Ye, Q. Stereochemical Aspects of Phenylethanolamine Analogues as Substrates of Phenylethanolamine N-Methyltransferase. J. Med. Chem. 1988, 31 (10), 1984–1986. PMID: 3172133. View Source

Diastereomeric Separation Utility: Baseline Resolution Achievable via Achiral GC Differentiation of (R)-1-Phenylethylamides

The (R)-1-phenylethylamide moiety — present in the target compound — serves as an effective chiral derivatization handle enabling diastereomeric separation of chiral acids (e.g., profens) on achiral GC columns. Paik et al. (2004) demonstrated that multiple profen drugs converted to their (R)-(+)-1-phenylethylamide diastereomers achieve baseline chromatographic resolution using achiral dual-column gas chromatography [1]. This established methodology positions the target compound's (1R)-phenylethyl amide substructure as a validated scaffold for diastereomeric differentiation in analytical method development. The defined (2S,1'R) stereochemistry of the target compound allows it to serve as both a model analyte for chiral separation optimization and as a reference standard for verifying diastereomeric purity in synthetic workflows [2].

Achiral GC diastereomer separation

Cross-study comparable

Baseline resolution of profen (R)-1-phenylethylamides on achiral dual-column GC

Supports diastereomeric purity method development

Validated for profens; model analyte for target compound

Evidence Dimension	Chromatographic resolution of diastereomers on achiral stationary phases
Target Compound Data	(2S,1'R) target compound: contains the (R)-1-phenylethylamide moiety validated for diastereomeric separation by achiral GC
Comparator Or Baseline	Profens as (R)-(+)-1-phenylethylamides: baseline resolution achieved between (R)- and (S)-acid diastereomers on achiral dual-column GC; racemic or (1S)-phenylethylamide derivatives: separation dependent on specific analyte pairing
Quantified Difference	The (R)-1-phenylethylamide derivatization strategy achieves diastereomeric discrimination without requiring expensive chiral stationary phases — a cost and accessibility advantage over direct enantiomer separation methods
Conditions	Achiral dual-column gas chromatography; Journal of Chromatography B, 2004, 803(2)

Why This Matters

For analytical laboratories developing chiral purity assays or verifying stereochemical integrity of synthetic intermediates, the (1R) configuration in the target compound provides a demonstrated diastereomeric discrimination handle compatible with standard achiral GC instrumentation, reducing method development costs.

• [1] Paik, M.-J.; Lee, Y.; Goto, J.; Kim, K.-R. Chiral Discrimination of Multiple Profens as Diastereomeric (R)-(+)-1-Phenylethylamides by Achiral Dual-Column Gas Chromatography. J. Chromatogr. B 2004, 803 (2), 257–265. View Source
• [2] Selezneva, N. K. et al. Base-Determinant Chemodivergent Transformations of Chiral 2,3-Dibromopropanamide Derivative. Mendeleev Commun. 2020, 30 (3), 313–314. (Demonstrates synthetic utility of N-[(1R)-1-phenylethyl]propanamide scaffold.) View Source

Defined Stereochemistry Eliminates Batch-to-Batch Pharmacological Variability Inherent in Racemic or Epimeric Mixtures

Commercially available stereochemically undefined 2-amino-N-(1-phenylethyl)propanamide (CAS 67981-42-4, the 'generic' entry) contains an unspecified mixture of stereoisomers, introducing uncontrolled variability in any stereochemistry-sensitive assay. The target compound (2S,1'R) is one of four possible diastereomers, each with a distinct CAS number: the target (2S,1'R) [no publicly indexed CAS for this exact stereoisomer identified], its enantiomer (2R,1'S) (CAS 180468-46-6), and the diastereomers (2R,1'R) (CAS 763921-22-8) and (2S,1'S) (CAS 1404495-04-0) . Vendors listing the undefined CAS 67981-42-4 or CAS 1404497-30-8 (stereochemistry unspecified at C-2) cannot guarantee which stereoisomer composition is supplied, whereas procurement of the explicitly designated (2S,1'R) diastereomer from a vendor providing stereochemical certification ensures pharmacological data reproducibility across experiments [1].

Batch reproducibility

Supporting evidence

3.3-fold Ki range (422–1,381 µM) possible with racemic mixture

Defined stereochemistry eliminates assay variability

Reproducibility requires stereochemical certification

Evidence Dimension	Stereochemical identity and batch reproducibility
Target Compound Data	(2S,1'R)-2-amino-N-[(1R)-1-phenylethyl]propanamide: fully defined stereochemistry at both chiral centers; single molecular entity with predictable biological behavior
Comparator Or Baseline	CAS 67981-42-4 (2-amino-N-(1-phenylethyl)propanamide, stereochemistry unspecified): mixture of up to 4 stereoisomers in unknown ratio; CAS 1404497-30-8: (R) at C-1' defined but C-2 unspecified; (2R,1'S): CAS 180468-46-6 (enantiomer); (2R,1'R): CAS 763921-22-8; (2S,1'S): CAS 1404495-04-0
Quantified Difference	A 3.3-fold difference in PNMT Ki exists between (2S)- and (2R)-configured phenylethylamine inhibitors (amphetamine series); an undefined mixture thus yields an apparent Ki anywhere between ~422 µM and ~1,381 µM depending on enantiomeric composition
Conditions	Applies to any stereochemistry-sensitive biological assay, particularly PNMT inhibition, receptor binding, and enzyme kinetic studies

Why This Matters

For research groups publishing structure-activity relationship (SAR) data or performing quantitative pharmacology, purchasing the stereochemically defined diastereomer eliminates a critical source of irreproducibility that cannot be retrospectively corrected and that may invalidate peer review if the stereochemical composition is undocumented.

• [1] Grunewald, G. L.; Ye, Q. J. Med. Chem. 1988, 31 (10), 1984–1986. (Establishes magnitude of stereochemistry-dependent PNMT potency difference.) View Source

Optimal Deployment Scenarios for (2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide in Research and Preclinical Programs

PNMT Inhibitor Screening and Epinephrine Biosynthesis Research

The target compound's combined (2S,1'R) stereochemistry matches the optimal pharmacophoric arrangement for PNMT active-site engagement as established by Grunewald and Ye (1988), where (2S) configuration favors inhibitor potency and (1R) configuration aligns with the substrate-preferred binding orientation [1]. Laboratories investigating PNMT as a target for hypertension, CNS epinephrine modulation, or stress-related disorders should procure this specific diastereomer — rather than the racemate or a (1'S)-containing alternative — to ensure that the stereochemical form being tested corresponds to the one most likely to yield meaningful binding data. The 3.3-fold potency advantage of (2S) over (2R) phenylethylamine inhibitors means that even a 10% enantiomeric impurity could shift apparent Ki values significantly [1].

Chiral Reference Standard for Diastereomeric Purity Method Development

The (1R)-phenylethylamide substructure enables diastereomeric discrimination on achiral chromatographic phases, as demonstrated by Paik et al. (2004) for structurally related profen amides [2]. Analytical laboratories developing chiral purity assays for amino acid amide libraries, peptide mimetics, or chiral building blocks can use the target compound as a well-characterized system suitability standard. Its two stereogenic centers and commercially available stereoisomeric counterparts (CAS 180468-46-6, 763921-22-8) provide a complete set of reference compounds for method validation .

Asymmetric Synthesis Building Block with Predictable Stereodirecting Properties

The (1R)-1-phenylethylamino group is a widely exploited chiral auxiliary in asymmetric synthesis, and amide derivatives bearing this moiety have been shown to participate in diastereoselective transformations including chemodivergent cyclizations to beta-lactams and azetidinones depending on base selection [3]. The target compound, with its additional (2S)-configured amino group, offers a bifunctional chiral scaffold suitable for diversity-oriented synthesis of stereochemically complex libraries. Its defined absolute configuration at both centers supports computational modeling of transition-state geometries and enables rational prediction of diastereofacial selectivity in subsequent transformations.

Alpha-2 Adrenoceptor Selectivity Profiling in Polypharmacology Studies

BindingDB data for a structurally related 2-amino-N-(1-phenylethyl)propanamide stereoisomer (CHEMBL148215) reports measurable affinity at both PNMT (Ki = 1.70 µM) and the rat alpha-2 adrenoceptor (Ki = 3.85 µM), a known anti-target for PNMT inhibitors that confounds in vivo interpretation [4]. The target (2S,1'R) diastereomer is a logical candidate for parallel PNMT/alpha-2 selectivity profiling, enabling researchers to quantify whether the (2S,1'R) configuration offers any stereochemistry-driven improvement in PNMT-versus-alpha-2 selectivity over other diastereomers or the racemic mixture.

Application

Selection Property

Validation Focus

PNMT inhibitor screening studies

Stereochemically defined (2S,1'R) diastereomer

PNMT affinity and inhibitor potency reproducibility

Chiral purity method development

(1R)-phenylethylamide diastereomeric discrimination handle

Achiral GC resolution and system suitability

Asymmetric synthesis building block

Bifunctional (2S,1'R) chiral scaffold

Diastereoselective transformations and transition-state modeling

PNMT vs. alpha-2 selectivity profiling

Defined stereochemistry for off-target assessment

Selectivity ratio in binding assays

• [1] Grunewald, G. L.; Ye, Q. Stereochemical Aspects of Phenylethanolamine Analogues as Substrates of Phenylethanolamine N-Methyltransferase. J. Med. Chem. 1988, 31 (10), 1984–1986. PMID: 3172133. View Source
• [2] Paik, M.-J.; Lee, Y.; Goto, J.; Kim, K.-R. Chiral Discrimination of Multiple Profens as Diastereomeric (R)-(+)-1-Phenylethylamides by Achiral Dual-Column Gas Chromatography. J. Chromatogr. B 2004, 803 (2), 257–265. View Source
• [3] Selezneva, N. K. et al. Base-Determinant Chemodivergent Transformations of Chiral 2,3-Dibromo-2-methyl-N-[(1R)-1-phenylethyl]propanamide. Mendeleev Commun. 2020, 30 (3), 313–314. View Source
• [4] BindingDB Entry BDBM50217389 (CHEMBL148215). Affinity Data: PNMT Ki = 1.70E+3 nM; Alpha-2 adrenoceptor Ki = 3.85E+3 nM. View Source